Cas no 1909348-65-7 (2-(2-aminopropan-2-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride)

• Product Name: 2-(2-aminopropan-2-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride
• CAS No: 1909348-65-7
• MF: C₈H₁₅Cl₂N₃O
• MW: 240.130199670792
• MDL: MFCD29047309
• CID: 4629552
• PubChem ID: 137032176
• Update Time: 2025-08-05

2-(2-aminopropan-2-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminopropan-2-yl)-4-methyl-1H-pyrimidin-6-one;dihydrochloride
• 2-(2-aminopropan-2-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride

• MDL： MFCD29047309
• Inchi： 1S/C8H13N3O.2ClH/c1-5-4-6(12)11-7(10-5)8(2,3)9;;/h4H,9H2,1-3H3,(H,10,11,12);2*1H
• InChI Key： MKVWWENBUBUDPG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C=C(C)N=C(C(C)(C)N)N1

Computed Properties

• Exact Mass: 239.059
• Monoisotopic Mass: 239.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5

Additional information on 2-(2-aminopropan-2-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride

Introduction to 2-(2-aminopropan-2-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride (CAS No. 1909348-65-7)

2-(2-aminopropan-2-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride, identified by its CAS number 1909348-65-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dihydropyrimidine class, a structural motif widely recognized for its biological activity and pharmacological potential. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-(2-aminopropan-2-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride features a pyrimidine core substituted with an aminoethyl group at the 2-position and a methyl group at the 6-position. This unique arrangement contributes to its diverse interactions with biological targets, including enzymes and receptors. The presence of both basic (amine) and acidic (carboxylate) functional groups in the molecule allows for versatile chemical modifications, enabling the synthesis of derivatives with tailored pharmacokinetic properties.

In recent years, there has been growing interest in dihydropyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted their potential as kinase inhibitors, particularly in the context of cancer therapy. The amine group at the 2-position serves as a crucial pharmacophore, facilitating binding to protein targets such as tyrosine kinases. Additionally, the methyl group at the 6-position influences the electronic properties of the pyrimidine ring, modulating reactivity and binding affinity.

One of the most compelling aspects of 2-(2-aminopropan-2-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride is its role as a precursor in the synthesis of more complex pharmacological agents. Researchers have leveraged this compound to develop novel inhibitors targeting aberrant signaling pathways involved in diseases such as leukemia and solid tumors. The dihydrochloride salt form not only improves handling but also enhances bioavailability, making it an attractive candidate for preclinical and clinical investigations.

Advances in computational chemistry have further elucidated the structural features that contribute to the biological activity of this compound. Molecular docking studies indicate that the pyrimidine core interacts favorably with hydrophobic pockets in target proteins, while the amineethyl side chain engages in hydrogen bonding networks. These interactions are critical for achieving high-affinity binding and sustained pharmacological effects.

The synthesis of 2-(2-aminopropan-2-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride involves multi-step organic transformations, including condensation reactions, cyclization, and salt formation. Recent methodologies have focused on optimizing these processes to improve yield and purity while minimizing environmental impact. Green chemistry principles have been increasingly applied, utilizing catalytic systems that reduce waste and energy consumption without compromising efficiency.

Preclinical studies have demonstrated promising results when 2-(2-aminopropan-2-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride is incorporated into drug candidates. These investigations have revealed dose-dependent inhibition of key enzymes implicated in tumor growth and metastasis. Moreover, preliminary toxicology assessments suggest that this compound exhibits favorable safety profiles at therapeutic doses, although further studies are warranted to fully characterize its adverse effect profile.

The pharmaceutical industry continues to explore innovative approaches for integrating dihydropyrimidine derivatives into next-generation therapeutics. Collaborative efforts between academia and industry have accelerated the discovery pipeline, with several clinical trials underway evaluating compounds derived from this scaffold. The versatility of 2-(2-aminopropan-2-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride as a building block ensures its continued relevance in drug development efforts across multiple therapeutic modalities.

In conclusion,2-(2-aminopropan-2-y1)-6-methyl--3,-4--dihydro--pyrimidin--4--one dihydrochloride (CAS No. 1909348--65--7) represents a compelling example of how structural innovation can yield biologically active compounds with significant therapeutic potential. Its role as an intermediate in synthetic chemistry and its demonstrated efficacy in preclinical models position it as a cornerstone of modern medicinal chemistry research. As our understanding of disease mechanisms evolves,this compound will undoubtedly continue to inspire new discoveries and advancements in patient care.